Cas no 158770-36-6 (4-(Biphenyl-4-yloxy)-3-fluorobenzoic acid)

4-(Biphenyl-4-yloxy)-3-fluorobenzoic acid structure
158770-36-6 structure
Product Name:4-(Biphenyl-4-yloxy)-3-fluorobenzoic acid
CAS No:158770-36-6
MF:C19H13FO3
MW:308.303128957748
CID:1337458
Update Time:2024-08-17

4-(Biphenyl-4-yloxy)-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Biphenyl-4-yloxy)-3-fluorobenzoic acid
    • 4-([1,1′-Biphenyl]-4-yloxy)-3-fluorobenzoic acid
    • Inchi: 1S/C19H13FO3/c20-17-12-15(19(21)22)8-11-18(17)23-16-9-6-14(7-10-16)13-4-2-1-3-5-13/h1-12H,(H,21,22)
    • InChI Key: UAFZSWHUYJXSSN-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(OC2=CC=C(C3=CC=CC=C3)C=C2)C(F)=C1

Computed Properties

  • Exact Mass: 308.08489

Experimental Properties

  • Density: 1.273±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 450.0±45.0 °C(Predicted)
  • PSA: 46.53
  • pka: 4.01±0.10(Predicted)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD